Cas no 67874-44-6 (bis(2-mercaptoethyl) 3,3'-thiobispropionate)

• Product name: bis(2-mercaptoethyl) 3,3'-thiobispropionate
• CAS No: 67874-44-6
• MF: C₁₀H₁₈O₄S₃
• MW: 298.442519664764
• CID: 967465
• PubChem ID: 105879

bis(2-mercaptoethyl) 3,3'-thiobispropionate Chemical and Physical Properties

Names and Identifiers

• bis(2-mercaptoethyl) 3,3'-thiobispropionate
• 2-sulfanylethyl 3-[3-oxo-3-(2-sulfanylethoxy)propyl]sulfanylpropanoate
• NS00036244
• Propanoic acid, 3,3'-thiobis-, bis(2-mercaptoethyl) ester
• UNII-H56LN13OWO
• bis(2-sulfanylethyl) 3,3'-sulfanediyldipropanoate
• 67874-44-6
• H56LN13OWO
• EINECS 267-474-0
• SCHEMBL331149
• Bis(2-mercaptoethyl ester) 3,3'-thiodipropionic acid
• BS-42781
• DTXSID4070740
• Bis-(2-mercaptoethyl)3,3'-thiobispropionate
• Propanoic acid, 3,3'-thiobis-, 1,1'-bis(2-mercaptoethyl) ester
• Bis(2-mercaptoethyl) 3,3'-thiodipropionate
• 2-SULFANYLETHYL 3-{[3-OXO-3-(2-SULFANYLETHOXY)PROPYL]SULFANYL}PROPANOATE
• FZSIEPOWYMJQCT-UHFFFAOYSA-N

• Inchi： InChI=1S/C10H18O4S3/c11-9(13-3-5-15)1-7-17-8-2-10(12)14-4-6-16/h15-16H,1-8H2
• InChI Key： FZSIEPOWYMJQCT-UHFFFAOYSA-N
• SMILES： C(CSCCC(=O)OCCS)C(=O)OCCS

Computed Properties

• Exact Mass: 298.036721
• Monoisotopic Mass: 298.036721
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 79.9

Experimental Properties

• Density: 1.23
• Boiling Point: 437°C at 760 mmHg
• Flash Point: 218.1°C
• Refractive Index: 1.536